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Executive Summary

Nordoxepin-d4 Hydrochloride (CAS: 2249819-14-3) is the stable isotope-labeled analog of
Nordoxepin, the primary active metabolite of the tricyclic antidepressant Doxepin.[1][2][3] It
serves as the critical Internal Standard (IS) in clinical and forensic toxicology for the precise
guantification of Nordoxepin via Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS).

This guide details the physicochemical identification, isotopic mechanics, and validated
bioanalytical workflows required to utilize this compound effectively in regulated drug
development environments.[1]

Part 1: Chemical Identity & Specifications[1][4][5][6]

The accurate selection of reference materials is the foundation of GLP-compliant bioanalysis.
[1] Nordoxepin-d4 Hydrochloride is preferred over the d3-analog (N-methyl label) in certain
assays to avoid potential back-exchange or metabolic overlap, as the deuterium atoms are
typically located on the propyl backbone.[1]
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Specification

Details

Compound Name

Nordoxepin-d4 Hydrochloride

Synonyms

N-Desmethyldoxepin-d4 HCI; 11-(3-
Methylaminopropylidene-d4)-6,11-
dihydrodibenz[b,e]oxepin HCI

CAS Number (Salt)

2249819-14-3 (Specific to the HCI salt form)

CAS Number (Free Base)

Not generally assigned separate from salt in
commercial catalogs, refer to parent 2887-91-4
for unlabeled HCI

Molecular Formula

C1sH1sDaNO[1][2][3][4][5] - HCI

Molecular Weight

305.84 g/mol (Salt) / ~269.38 g/mol (Free Base)

Isotopic Purity

> 99% Deuterium incorporation (typically < 1%

dO contribution)

Chemical Purity

= 98%

Structural Characterization

The d4-labeling typically occurs on the propyl side chain (positions 1,1,2,2 relative to the

amine), ensuring the label remains intact during the fragmentation of the side chain in mass

spectrometry, or provides a distinct mass shift if the side chain is retained.[1]

Isotope Specificity

Deuterium (D) replaces Hydrogen at
propyl C1 and C2 positions (C-d2, C-d2)

C11 Double Bond Propyl Chain Secondary Amine
(Dibenz[b,e]oxepin) (Target of d4 Labeling) (N-Methyl)
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Caption: Schematic representation of Nordoxepin-d4 structure highlighting the propyl chain as
the site of stable isotope labeling.

Part 2: The Science of Isotopic Labeling
Why Deuterium-d4?

In quantitative LC-MS/MS, the Internal Standard must mimic the analyte's ionization and
extraction behavior while remaining spectrally distinct.[1]

o Mass Shift (+4 Da): A shift of +4 Da is optimal.[1] It places the IS signal far beyond the
natural isotopic envelope (M+1, M+2) of the unlabeled analyte, preventing "cross-talk" where
high concentrations of the drug falsely elevate the IS signal.[1]

o Retention Time Stability: Unlike 13C labeling, Deuterium can cause a slight retention time
shift (Chromatographic Isotope Effect).[1] However, for Nordoxepin, the d4-propyl labeling
minimizes this shift compared to heavily deuterated aromatic rings, ensuring the IS co-elutes
with the analyte to compensate for matrix effects.

Fragmentation Mechanics (MRM)

Nordoxepin analyzes are typically performed in Positive Electrospray lonization (ESI+).[1]
e Precursor lon: [M+H]*[1]

o Unlabeled Nordoxepin: m/z 266.2 - 107.1 (Tropylium fragment C7H7")

e Nordoxepin-d4: m/z 270.2 - 107.1

o Note: The common product ion (m/z 107) is derived from the tricyclic ring system.[1] Since
the d4 label is on the propyl side chain, the fragment mass (107) remains unchanged,
while the precursor shifts by +4. This is a "Product lon Stability" transition.

Part 3: Analytical Application (LC-MS/MS Protocol)

This protocol outlines a validated workflow for extracting and quantifying Nordoxepin from
human plasma using Nordoxepin-d4 HCI as the IS.
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Sample Preparation (Liquid-Liquid Extraction)

LLE is superior to protein precipitation for Tricyclic Antidepressants (TCAS) due to cleaner
extracts and reduced matrix suppression.

Aliquot: Transfer 200 uL of plasma into a glass tube.

 |S Addition: Add 20 pL of Nordoxepin-d4 HCI working solution (500 ng/mL in Methanol).
Vortex 10 sec.

» Alkalinization: Add 100 pL of 0.1 M NaOH or Carbonate Buffer (pH 9.8) to ensure the amine
is in the free base form for extraction.[1]

» Extraction: Add 2 mL of extraction solvent (Hexane:lsoamyl alcohol, 98:2 v/v).
o Agitation: Mechanical shaker for 10 mins; Centrifuge at 4000 rpm for 5 mins.

o Reconstitution: Transfer supernatant to a clean tube; evaporate to dryness under Nz at 40°C.
Reconstitute in 200 pL Mobile Phase.

LC-MS/IMS Parameters

Parameter Setting

C18 Reverse Phase (e.g., Kinetex 2.6um, 50 x

Column
2.1 mm)
Mobile Phase A 10 mM Ammonium Formate in Water (pH 3.[1]5)
Mobile Phase B Acetonitrile with 0.1% Formic Acid
Flow Rate 0.4 mL/min
Gradient 10% B to 90% B over 3.0 mins
lonization ESI Positive

Workflow Logic Diagram
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Caption: Step-by-step bioanalytical workflow from sample spiking to ratio-metric quantification.

Part 4: Handling, Stability, & Storage[1]
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To maintain the integrity of the reference standard (CAS 2249819-14-3), strict adherence to
storage protocols is required.[1]

e Primary Storage: Store neat solid at -20°C or -80°C. The hydrochloride salt is hygroscopic;
allow the vial to equilibrate to room temperature before opening to prevent condensation.[1]

o Stock Solutions: Prepare primary stocks (e.g., 1 mg/mL) in Methanol. These are stable for up
to 12 months at -20°C.

 Light Sensitivity: TCAs are photosensitive.[1] Use amber glassware for all solutions.

e Solubility: Soluble in Methanol, DMSO, and Water (due to HCI salt form).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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